Cas no 989-30-0 (3-Epiursolic acid)

• Product name: 3-Epiursolic acid
• CAS No: 989-30-0
• MF: C₃₀H₄₈O₃
• MW: 456.7003
• CID: 40449
• PubChem ID: 7163177

3-Epiursolic acid Chemical and Physical Properties

Names and Identifiers

• 3-Epiursolic acid
• (3alpha)-3-Hydroxy-urs-12-en-28-oic acid
• (4aR)-10c-Hydroxy-1t.4ar.6at.6bc.9.9.12ac-heptamethyl-2-methylen-(8atH.12btH.14acH.14btH)-docosahydro-picen
• A-Lactucerol
• Anthesterin
• Taraxasterin
• Ursolic-acid
• Ursolinsaeure
• Ursolsaeure
• 3-epi-ursolic acid
• BDBM50346612
• 989E300
• CS-0032646
• HY-N4289
• AKOS037515062
• SCHEMBL19714770
• CHEMBL491715
• F82187
• 989-30-0
• (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• PD125278
• MS-28332
• ConMedNP.2738
• prunol
• 74984-66-0
• 3-Hydroxy-12-ursen-28-oic acid; 3β-form
• 77-52-1
• Morinoursolic acid A
• Ursolic_acid
• ursolic acid
• Bungeolic acid
• urson
• URSOLIC ACID [77-52-1]
• (1S,2R,4aS,6aR,6bR,8aR,10S,12aR,12bR,14bR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• (3beta)-3-hydroxyurs-12-en-28-oic acid
• malol
• Epi-ursolic_acid
• (1s,2r,4as,6ar,6br,8ar,10s,12ar,12br,14br)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydro-1h-picene-4a-carboxylic acid
• 3-Epiursolicacid
• 3alpha-Hydroxyurs-12-en-28-oic Acid
• DA-49590

• Inchi： 1S/C30H48O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21+,22-,23-,24+,27+,28-,29-,30+/m1/s1
• InChI Key： WCGUUGGRBIKTOS-XHINXETDSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 456.360345g/mol
• Surface Charge: 0
• XLogP3: 7.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 456.360345g/mol
• Monoisotopic Mass: 456.360345g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 33
• Complexity: 874
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 456.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 556.9±50.0 °C at 760 mmHg
• Flash Point: 304.7±26.6 °C
• PSA: 57.53000
• LogP: 7.08950
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

3-Epiursolic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids